molecular formula C24H20N2O4 B2356359 (Z)-2-(4-methoxybenzylidene)-8-(pyridin-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one CAS No. 2014409-52-8

(Z)-2-(4-methoxybenzylidene)-8-(pyridin-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

Cat. No. B2356359
CAS RN: 2014409-52-8
M. Wt: 400.434
InChI Key: CCSZJIFWIJLNKG-UUYOSTAYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Z)-2-(4-methoxybenzylidene)-8-(pyridin-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C24H20N2O4 and its molecular weight is 400.434. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(4-methoxybenzylidene)-8-(pyridin-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(4-methoxybenzylidene)-8-(pyridin-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research has shown that derivatives of the compound, such as those in the (Z)-2-(4-methoxybenzylidene) family, demonstrate antimicrobial activity against both gram-positive and gram-negative bacteria. This suggests potential applications in developing new antibacterial agents (Amr et al., 2016).

Photophysicochemical Properties

Studies on compounds structurally related to (Z)-2-(4-methoxybenzylidene)-8-(pyridin-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one have shown interesting photophysical and photochemical properties. These properties make such compounds suitable for applications in photocatalysis and photodynamic therapy, particularly in cancer treatment (Öncül et al., 2021), (Öncül et al., 2022).

DNA-PK Inhibition and Anti-Platelet Activity

Further research has explored the applications of related benzoxazine derivatives in inhibiting DNA-dependent protein kinase (DNA-PK) and anti-platelet activity. These findings are significant in the context of cancer therapy and cardiovascular diseases (Ihmaid et al., 2012).

Synthesis and Structural Studies

Several studies have been conducted on the synthesis and structural analysis of benzoxazine derivatives. These studies provide insights into the chemical properties and potential modifications of such compounds, which is crucial for their application in various scientific research fields (Zugenmaier, 2013), (Buttke et al., 1993).

Imaging and Probe Development

Compounds in the (Z)-2-(4-methoxybenzylidene) family have been studied for their potential in imaging applications, particularly in positron emission tomography (PET) for enzyme imaging. This application is particularly relevant in the field of molecular imaging and diagnosis (Gao et al., 2013).

Antitubercular Activity

Research on benzoxazine derivatives has also indicated their potential in antitubercular therapy. These compounds have shown promising results in inhibiting Mycobacterium tuberculosis, suggesting a possible role in treating tuberculosis (Kantevari et al., 2011).

properties

IUPAC Name

(2Z)-2-[(4-methoxyphenyl)methylidene]-8-(pyridin-2-ylmethyl)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H20N2O4/c1-28-18-7-5-16(6-8-18)12-22-23(27)19-9-10-21-20(24(19)30-22)14-26(15-29-21)13-17-4-2-3-11-25-17/h2-12H,13-15H2,1H3/b22-12-
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CCSZJIFWIJLNKG-UUYOSTAYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CC=CC=N5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CC=CC=N5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H20N2O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

400.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(Z)-2-(4-methoxybenzylidene)-8-(pyridin-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.